Cas no 2694725-84-1 (tert-butyl N-methyl-N-2-(methylamino)-1-phenylethylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(methylamino)-1-phenylethylcarbamate
• CAS No: 2694725-84-1
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 5613491
• PubChem ID: 165941244
• Update Time: 2025-05-27

tert-butyl N-methyl-N-2-(methylamino)-1-phenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2694725-84-1
• EN300-33048134
• tert-butyl N-methyl-N-[2-(methylamino)-1-phenylethyl]carbamate
• tert-butyl N-methyl-N-2-(methylamino)-1-phenylethylcarbamate

• Inchi： 1S/C15H24N2O2/c1-15(2,3)19-14(18)17(5)13(11-16-4)12-9-7-6-8-10-12/h6-10,13,16H,11H2,1-5H3
• InChI Key： ZKQQCAYRDMDUTR-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C1C=CC=CC=1)CNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-methyl-N-2-(methylamino)-1-phenylethylcarbamate

Comprehensive Analysis of tert-butyl N-methyl-N-2-(methylamino)-1-phenylethylcarbamate (CAS No. 2694725-84-1)

The compound tert-butyl N-methyl-N-2-(methylamino)-1-phenylethylcarbamate (CAS No. 2694725-84-1) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its complex structure, featuring a tert-butyl carbamate group and a phenylethylamine backbone, makes it a subject of interest for researchers exploring novel drug intermediates and bioactive molecules. This article delves into its properties, applications, and relevance in contemporary scientific discussions.

In recent years, the demand for N-methyl-N-2-(methylamino) derivatives has surged due to their role in synthesizing compounds with potential therapeutic effects. The tert-butyl protecting group in this molecule enhances its stability, making it a valuable candidate for multi-step synthetic processes. Researchers often highlight its utility in constructing peptide mimetics and small-molecule inhibitors, aligning with trends in precision medicine and targeted drug delivery.

One of the most searched questions in scientific forums is: "How does tert-butyl N-methyl-N-2-(methylamino)-1-phenylethylcarbamate compare to other carbamate derivatives?" Studies suggest that its unique methylamino substitution pattern offers distinct steric and electronic properties, enabling selective interactions in biological systems. This specificity is critical for applications in enzyme inhibition and receptor modulation, topics frequently explored in drug discovery pipelines.

The synthesis of CAS No. 2694725-84-1 typically involves Boc-protection strategies, a staple in organic chemistry. This method ensures high yields and purity, addressing another common query: "What are the optimal conditions for synthesizing tert-butyl carbamate derivatives?" Advanced techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with industry standards.

From an SEO perspective, terms like "tert-butyl carbamate synthesis", "N-methyl-N-2-(methylamino) applications", and "CAS 2694725-84-1 supplier" are highly relevant. These keywords reflect user intent, bridging gaps between academic research and industrial procurement. Additionally, discussions on green chemistry and sustainable synthesis often reference such compounds, emphasizing minimal waste and energy-efficient protocols.

In conclusion, tert-butyl N-methyl-N-2-(methylamino)-1-phenylethylcarbamate represents a versatile building block in modern chemistry. Its structural features and functional groups align with cutting-edge research in drug development and material science, making it a focal point for innovation. As interest in tailored molecular designs grows, this compound is poised to play a pivotal role in advancing scientific frontiers.